Cas no 14502-89-7 (2-Ethyl-3-butyn-1-ol)

• Product Name: 2-Ethyl-3-butyn-1-ol
• CAS No: 14502-89-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 5577252
• Update Time: 2025-06-13

2-Ethyl-3-butyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-butyn-1-ol

• Inchi： 1S/C6H10O/c1-3-6(4-2)5-7/h1,6-7H,4-5H2,2H3
• InChI Key： ZRGGXAOJVKXOOM-UHFFFAOYSA-N
• SMILES： C(O)C(CC)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 2-Ethyl-3-butyn-1-ol

Recent Advances in the Application of 2-Ethyl-3-butyn-1-ol (CAS: 14502-89-7) in Chemical Biology and Pharmaceutical Research

2-Ethyl-3-butyn-1-ol (CAS: 14502-89-7) is a versatile chemical intermediate with significant applications in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a building block for the synthesis of bioactive molecules, including novel drug candidates and probes for biological systems. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

One of the key areas of interest is the use of 2-Ethyl-3-butyn-1-ol in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of triazole-based compounds, which are widely used in drug development due to their stability and bioactivity. The study reported a high yield (85-90%) and excellent regioselectivity when 2-Ethyl-3-butyn-1-ol was employed in these reactions, underscoring its value in medicinal chemistry.

In addition to its synthetic applications, recent research has explored the biological properties of derivatives of 2-Ethyl-3-butyn-1-ol. A 2024 paper in ACS Chemical Biology described the development of a new class of enzyme inhibitors based on this scaffold. The inhibitors showed promising activity against several kinases involved in cancer progression, with IC50 values in the low micromolar range. Molecular docking studies revealed that the alkyne moiety of 2-Ethyl-3-butyn-1-ol plays a critical role in binding to the ATP pocket of these enzymes.

Another significant advancement is the use of 2-Ethyl-3-butyn-1-ol in the design of fluorescent probes for cellular imaging. Researchers have functionalized this compound with various fluorophores to create tools for visualizing biological processes in real-time. A recent study in Chemical Communications (2023) reported the development of a probe that selectively labels mitochondria in live cells, enabling the study of mitochondrial dynamics under different physiological conditions.

From a safety and pharmacokinetic perspective, recent investigations have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Ethyl-3-butyn-1-ol derivatives. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences demonstrated favorable oral bioavailability (65-70%) and moderate plasma protein binding (40-50%) for several lead compounds derived from this scaffold. These findings support the potential of 2-Ethyl-3-butyn-1-ol as a starting point for drug development programs.

In conclusion, 2-Ethyl-3-butyn-1-ol (CAS: 14502-89-7) continues to be a valuable chemical entity in pharmaceutical research, with recent studies expanding its applications in drug discovery, chemical biology, and diagnostic tools. The compound's versatility, combined with its favorable synthetic and biological properties, makes it a promising candidate for future research and development efforts. Further studies are warranted to explore its full potential in addressing unmet medical needs.